Cas no 1361915-40-3 (3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361915-40-3
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912581
• Update Time: 2025-05-20

3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-5-16-9(17-10(12,13)14)8(4-11)7(6)2-3-15/h5H,2,4H2,1H3
• InChI Key： OAOKAFNJWZIJCX-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C)C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

The Comprehensive Overview of 3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361915-40-3)

The compound 3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile, identified by the CAS registry number 1361915-40-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its pyridine ring structure, which serves as the central framework, with several substituents attached at specific positions. The presence of a bromomethyl group at position 3, a methyl group at position 5, a trifluoromethoxy group at position 2, and an acetonitrile group at position 4 contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions to introduce these substituents onto the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels when synthesizing such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the bromomethyl group efficiently. Similarly, the introduction of the trifluoromethoxy group has been optimized through electrophilic substitution techniques, leveraging the directing effects of existing substituents on the aromatic ring.

The structural complexity of this compound makes it an attractive candidate for various applications in the field of organic chemistry. One notable area is its potential use as an intermediate in the synthesis of bioactive molecules. The acetonitrile group, for example, can undergo nucleophilic substitution reactions to introduce diverse functional groups, thereby expanding the range of possible derivatives. Additionally, the trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the reactivity of neighboring groups in certain reactions.

In recent years, there has been growing interest in exploring the biological activities of compounds with similar structures to this one. For instance, studies have shown that pyridine derivatives with electron-withdrawing groups exhibit promising antitumor and antimicrobial activities. While specific data on this compound are not yet available, its structural features suggest that it could be a valuable lead compound for further pharmacological investigations.

Beyond its potential in drug discovery, this compound also finds applications in materials science. The presence of fluorinated groups like trifluoromethoxy can impart unique physical properties to materials synthesized from this compound. For example, fluorinated polymers are known for their high thermal stability and resistance to environmental degradation, making them suitable for use in extreme conditions such as aerospace applications.

In conclusion, the compound 3-(Bromomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361915-40-3) represents a fascinating example of modern organic synthesis. Its intricate structure and versatile functional groups open up numerous possibilities for both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing various fields of science and technology.